![molecular formula C24H33N3OS B4135964 4-(diphenylmethyl)-N-(3-isopropoxypropyl)-1-piperazinecarbothioamide](/img/structure/B4135964.png)
4-(diphenylmethyl)-N-(3-isopropoxypropyl)-1-piperazinecarbothioamide
Overview
Description
4-(diphenylmethyl)-N-(3-isopropoxypropyl)-1-piperazinecarbothioamide, also known as DIPP, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. DIPP is a piperazine derivative that has been synthesized through various methods and has been found to possess significant biochemical and physiological effects.
Mechanism of Action
4-(diphenylmethyl)-N-(3-isopropoxypropyl)-1-piperazinecarbothioamide is believed to exert its therapeutic effects through the modulation of the GABAergic system. It has been shown to enhance the activity of GABA receptors, leading to increased inhibitory neurotransmission and subsequent anticonvulsant and anxiolytic effects. Additionally, this compound has been found to inhibit the reuptake of serotonin and norepinephrine, leading to its antidepressant effects.
Biochemical and Physiological Effects:
This compound has been found to possess significant biochemical and physiological effects. It has been shown to increase the levels of GABA in the brain, leading to increased inhibitory neurotransmission. Additionally, this compound has been found to increase the levels of serotonin and norepinephrine, leading to its antidepressant effects. This compound has also been found to decrease the levels of glutamate, a neurotransmitter that is associated with seizures and neuropathic pain.
Advantages and Limitations for Lab Experiments
4-(diphenylmethyl)-N-(3-isopropoxypropyl)-1-piperazinecarbothioamide possesses several advantages and limitations for lab experiments. One of the advantages is its significant therapeutic potential, making it a potential candidate for the development of new drugs. Additionally, this compound has been found to be relatively safe and well-tolerated in animal models. However, one of the limitations is its limited solubility in water, making it difficult to administer in certain experimental settings.
Future Directions
There are several future directions for research on 4-(diphenylmethyl)-N-(3-isopropoxypropyl)-1-piperazinecarbothioamide. One direction is the investigation of its potential therapeutic applications in the treatment of neuropathic pain. Additionally, further research is needed to elucidate its mechanism of action and to identify potential drug targets. Another direction is the investigation of its potential neuroprotective effects in various neurological disorders. Finally, the development of new synthetic methods for this compound could lead to the production of more potent and selective compounds.
Conclusion:
In conclusion, this compound is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. It has been synthesized through various methods and has been found to possess significant biochemical and physiological effects. This compound has been shown to exhibit anticonvulsant, anxiolytic, and antidepressant effects in animal models, making it a potential candidate for the development of new drugs. Further research is needed to elucidate its mechanism of action and to identify potential drug targets, and the development of new synthetic methods for this compound could lead to the production of more potent and selective compounds.
Scientific Research Applications
4-(diphenylmethyl)-N-(3-isopropoxypropyl)-1-piperazinecarbothioamide has been found to possess significant therapeutic potential in various scientific research studies. It has been shown to exhibit anticonvulsant, anxiolytic, and antidepressant effects in animal models. Additionally, this compound has been found to possess significant antinociceptive properties, making it a potential candidate for pain management.
Properties
IUPAC Name |
4-benzhydryl-N-(3-propan-2-yloxypropyl)piperazine-1-carbothioamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H33N3OS/c1-20(2)28-19-9-14-25-24(29)27-17-15-26(16-18-27)23(21-10-5-3-6-11-21)22-12-7-4-8-13-22/h3-8,10-13,20,23H,9,14-19H2,1-2H3,(H,25,29) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HYKQXMLYGAROSR-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)OCCCNC(=S)N1CCN(CC1)C(C2=CC=CC=C2)C3=CC=CC=C3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H33N3OS | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
411.6 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.